Praseodymium-142
Description
Properties
CAS No. |
14191-64-1 |
|---|---|
Molecular Formula |
P |
Molecular Weight |
141.91005 g/mol |
IUPAC Name |
praseodymium-142 |
InChI |
InChI=1S/Pr/i1+1 |
InChI Key |
PUDIUYLPXJFUGB-OUBTZVSYSA-N |
SMILES |
[Pr] |
Isomeric SMILES |
[142Pr] |
Canonical SMILES |
[Pr] |
Synonyms |
142Pr radioisotope Pr-142 radioisotope Praseodymium-142 |
Origin of Product |
United States |
Nuclear Structure and Decay Systematics of Praseodymium 142
Decay Scheme Elucidation of Praseodymium-142
Praseodymium-142 undergoes radioactive decay primarily through beta-minus (β⁻) emission, with a minor branch of electron capture (EC). These decay processes transform the parent nucleus into a more stable daughter nucleus, releasing energy in the form of particles and electromagnetic radiation.
Beta-Minus Decay Characteristics to Neodymium-142
The predominant decay mode for Praseodymium-142 is beta-minus decay, where a neutron within the nucleus converts into a proton, an electron (beta particle), and an electron antineutrino. This process results in the formation of Neodymium-142 (¹⁴²Nd), an isotope with one additional proton and one fewer neutron compared to the parent. This decay pathway accounts for approximately 99.98% of all ¹⁴²Pr decays chemlin.orglnhb.fr.
Praseodymium-142 has a half-life of 19.12(4) hours chemlin.orgkaeri.re.krresearchgate.net. The beta-minus decay is associated with a total decay energy (Qβ⁻) of approximately 2161.6(15) keV lnhb.fr or 2162.203 ± 1.533 keV kaeri.re.kr. The decay populates excited states in ¹⁴²Nd, which then de-excite through gamma-ray emission. The beta decay occurs via at least two distinct beta groups:
A more intense group with a maximum energy of approximately 2158(3) keV, representing about 96.3(5)% of the beta decays kaeri.re.kr.
A less intense group with a maximum energy of approximately 586(15) keV, accounting for about 3.7(5)% of the decays kaeri.re.kr.
Gamma-Ray Spectroscopy and Emission Properties of Praseodymium-142
The decay of Praseodymium-142 is accompanied by the emission of gamma rays, which are high-energy photons originating from the de-excitation of excited nuclear states in the daughter nuclei. Gamma-ray spectroscopy is crucial for mapping these decay schemes and understanding nuclear energy levels.
Several gamma-ray transitions have been identified and characterized following the decay of ¹⁴²Pr. The most prominent gamma rays, along with their energies and relative intensities, are presented in Table 1. These measurements are critical for constructing accurate decay schemes and for applications requiring knowledge of the emitted radiation spectrum.
Table 1: Prominent Gamma-Ray Energies and Intensities from ¹⁴²Pr Decay
| Gamma-Ray Energy (keV) | Intensity (%) | Daughter Nucleus | Reference(s) |
| 508.159 ± 0.022 | 0.66 (3) | Nd | lnhb.fr |
| 641.280 ± 0.009 | 0.06 (2) | Ce | lnhb.fr |
| 1575.771 ± 0.010 | 3.7 (4) | Nd | lnhb.fr |
Other gamma rays, such as those at 86.7 keV, 268.2 keV, and 553.0 keV, are associated with isomeric transitions (IT) of ¹⁴²Pr jaea.go.jpkaeri.re.kr.
Electron Capture Decay Characteristics to Cerium-142
A minor decay pathway for Praseodymium-142 involves electron capture (EC), where the nucleus captures an orbital electron (typically from the K or L shell), converting a proton into a neutron and emitting an electron neutrino. This process leads to the formation of Cerium-142 (¹⁴²Ce), an isotope with one fewer proton and one more neutron than ¹⁴²Pr. This decay mode accounts for approximately 0.0164% of ¹⁴²Pr decays chemlin.orglnhb.fr. The total decay energy for electron capture (QEC) is approximately 744.5 (24) keV lnhb.fr.
Q-Value Determinations for Decay Pathways
The Q-value represents the total energy released in a nuclear decay. For Praseodymium-142, the Q-values for its primary decay modes have been determined through various experimental measurements and evaluations.
Table 2: Q-Values for Praseodymium-142 Decay Pathways
| Decay Pathway | Q-Value (keV) | Reference(s) |
| β⁻ decay | 2161.6(15) | lnhb.fr |
| EC decay | 744.5 (24) | lnhb.fr |
In addition to gamma-ray emission, nuclear transitions can also result in the emission of internal conversion electrons. This process occurs when the energy of an excited nuclear state is transferred to an atomic electron, which is then ejected from the atom. The probability of internal conversion is quantified by the internal conversion coefficient (ICC), defined as the ratio of the probability of electron emission to the probability of gamma-ray emission nih.gov. For Praseodymium-142, the gamma-ray transitions are generally of high energy, and consequently, the probability of internal conversion electron emission is relatively low compared to gamma-ray emission bipm.org. While specific detailed measurements of internal conversion electron spectra for ¹⁴²Pr are not extensively detailed in the provided search results, the phenomenon is recognized as a possible atomic relaxation process following nuclear transitions lnhb.frnih.gov.
Compound Names Mentioned:
| Name | Symbol |
| Praseodymium-142 | ¹⁴²Pr |
| Neodymium-142 | ¹⁴²Nd |
| Cerium-142 | ¹⁴²Ce |
Measurement of Gamma-Ray Energies and Intensities
Beta-Particle Emission Spectroscopy of Praseodymium-142
The study of beta-particle emission from ¹⁴²Pr provides crucial information about its nuclear transitions and energy levels. Spectroscopic analysis allows for the characterization of the emitted beta particles and the determination of their maximum kinetic energies, known as endpoint energies.
Research has identified distinct beta-particle groups emitted by ¹⁴²Pr. Early studies using thin-lens spectrometers revealed a complex beta spectrum with two main groups aps.orgaps.org. One group, the higher-energy beta particles, has a maximum kinetic energy of approximately 2.154 MeV aps.orgaps.org or 2.166 MeV cdnsciencepub.comcapes.gov.br. This high-energy beta transition is associated with a log ft value of around 7.8 cdnsciencepub.comcapes.gov.br. The other group consists of lower-energy beta particles, with endpoint energies reported around 0.636 MeV aps.orgaps.org or 586 ± 15 keV capes.gov.br, and a log ft value of approximately 7.1 cdnsciencepub.comcapes.gov.br. These beta transitions populate different energy levels in the daughter nucleus, ¹⁴²Nd. The ¹⁴²Pr isotope also undergoes electron capture with a decay energy of approximately 0.746 MeV to ¹⁴²Ce, occurring with a probability of about 0.0164% chemlin.orgkaeri.re.krperiodictable.com.
Table 1: Beta Decay Characteristics of Praseodymium-142
| Decay Mode | Daughter Isotope | Branching Ratio (%) | Maximum Kinetic Energy (MeV) | Log ft Value |
| β⁻ | ¹⁴²Nd | 99.9836(8) | 2.1625(14) | ~7.8 |
| β⁻ | ¹⁴²Nd | ~5-10 (reported) | ~0.586 | ~7.1 |
| EC | ¹⁴²Ce | 0.0164(8) | 0.74575 | N/A |
Note: Values are based on reported experimental data and may vary slightly between sources.
Half-Life Determination of Praseodymium-142 and Metastable Isomers
The half-life of a radioactive isotope is a fundamental property that dictates its decay rate. Both the ground state of ¹⁴²Pr and its metastable isomer have been characterized.
The half-life of ¹⁴²Pr has been determined through various experimental techniques involving the measurement of its activity over time. These methods typically involve irradiating a sample to produce ¹⁴²Pr, followed by monitoring the decay of its characteristic radiation (beta particles or gamma rays) using detectors like Geiger counters or scintillation spectrometers. By plotting the logarithm of the activity against time, the decay constant (λ) can be determined, from which the half-life (T½ = ln(2)/λ) is calculated cdnsciencepub.comkaeri.re.krlnhb.fr. Several studies have reported consistent values for the half-life of ¹⁴²Pr, with a weighted mean value of approximately 19.12 hours wikipedia.orgwikipedia.orgchemlin.orgkaeri.re.krlnhb.frresearchgate.netresearchgate.net.
Praseodymium-142 also exists in a metastable isomeric state, denoted as ¹⁴²mPr. This state has a significantly shorter half-life compared to the ground state, reported as 14.6 minutes wikipedia.orgontosight.aichemlin.org. The metastable isomer decays primarily through isomeric transition (IT), emitting gamma radiation as it transitions to the ground state of ¹⁴²Pr ontosight.ai. The excitation energy of this metastable state is reported as 3.694 keV chemlin.orgchemlin.org. The spin and parity assignments for ¹⁴²mPr are (5⁻) chemlin.orgchemlin.org.
Table 2: Half-Life Data for Praseodymium-142 and its Metastable Isomer
| Nuclide | Half-Life (hours) | Half-Life (minutes) | Decay Mode(s) |
| ¹⁴²Pr (ground) | 19.12(4) | 1147.2(24) | β⁻, EC |
| ¹⁴²mPr (isomer) | N/A | 14.6(5) | IT |
Experimental Methodologies for Half-Life Measurement
Nuclear Spin and Parity Assignments of Praseodymium-142
The nuclear spin (I) and parity (π) are fundamental quantum mechanical properties that describe the intrinsic angular momentum and spatial symmetry of a nucleus. These assignments are crucial for understanding nuclear structure and decay mechanisms.
Nuclear spin and parity assignments for ¹⁴²Pr have been derived from various experimental techniques. Studies analyzing the beta decay characteristics, such as log ft values and beta spectrum shapes, provide strong indications of the spin and parity of the initial and final nuclear states involved in the transition. For instance, the log ft value of 7.8 for the 2.166 MeV beta transition, along with its specific shape, suggests a transition with ΔI = 2, indicating that the spin and parity of ¹⁴²Pr are 2⁻ cdnsciencepub.com. This assignment is consistent with other experimental observations and theoretical models chemlin.orgkaeri.re.krperiodictable.com. The metastable isomer, ¹⁴²mPr, has been assigned a spin and parity of 5⁻ chemlin.orgchemlin.org.
Experimental methods like nuclear orientation and gamma-ray anisotropy measurements can also be employed to determine nuclear spins and magnetic moments cdnsciencepub.comkuleuven.beacs.org. These techniques involve aligning nuclei in a magnetic field and observing the directional distribution of emitted radiation, which is dependent on the nuclear spin.
Table 3: Spin and Parity Assignments for Praseodymium-142
| Nuclide | Spin (I) | Parity (π) |
| ¹⁴²Pr (ground) | 2 | − |
| ¹⁴²mPr (isomer) | 5 | − |
Theoretical Predictions and Validation
The understanding of nuclear structure and decay characteristics for isotopes like Praseodymium-142 is heavily reliant on theoretical models, which are continuously refined through comparison with experimental data. Various nuclear models aim to predict properties such as energy levels, decay modes, half-lives, and transition probabilities.
Research into the nuclear structure of ¹⁴²Pr has involved detailed spectroscopic studies, particularly following neutron capture reactions. For instance, the ¹⁴¹Pr(n,γ)¹⁴²Pr reaction has been instrumental in revealing a complex structure for ¹⁴²Pr, with studies identifying a significant number of transitions across a range of excitation energies. cdnsciencepub.com These investigations have employed high-precision gamma-ray spectroscopy and advanced deconvolution techniques to achieve high resolution, enabling the detection of transitions with very low intensities (greater than 0.01%). cdnsciencepub.com
Theoretical frameworks, such as level density models, have been applied to interpret these experimental findings. For example, a constant temperature level density model has been utilized to describe the observed transition data, with computations performed to validate assumptions about the nature of these transitions. cdnsciencepub.com Furthermore, models predicting the spacing and intensity distributions of nuclear transitions have been developed and verified against experimental observations. cdnsciencepub.com The inclusion of E1 and M1 contributions to these transitions, along with the examination of reduced radiative widths, has provided insights into phenomena like the influence of the giant dipole resonance. cdnsciencepub.com The precision achieved in energy measurements has allowed for the determination of level energies with uncertainties as low as 100 eV, and the neutron separation energy for ¹⁴²Pr has been precisely determined as 5843.14(10) keV. cdnsciencepub.com
The Interacting Boson Model (IBM-1) has also been applied to study the collective properties of nuclei in this mass region, including isotopes of Cerium (Ce), which are decay products of Praseodymium. aip.org These theoretical calculations, when compared with experimental data, have shown good agreement, validating the predictive power of these nuclear models for describing nuclear structure observables. aip.orgnih.gov The continuous interplay between theoretical predictions and experimental validation is crucial for advancing our understanding of nuclear physics.
Nuclear Data Evaluation and Compilation for A=142 Mass Chain
The systematic collection, evaluation, and compilation of nuclear data are fundamental to nuclear science and its applications. For the A=142 mass chain, which includes Praseodymium-142, this process involves consolidating experimental measurements and theoretical calculations into comprehensive databases.
Key international efforts and databases are central to this endeavor:
Evaluated Nuclear Structure Data File (ENSDF): Maintained by the US National Nuclear Data Center (NNDC) at Brookhaven National Laboratory and mirrored by the IAEA Nuclear Data Services, ENSDF is a primary repository for nuclear structure and decay data. epj-conferences.org It serves as a critical resource for researchers worldwide. epj-conferences.orgbnl.gov
National Nuclear Data Center (NNDC): The NNDC provides access to a vast array of nuclear data libraries, including those relevant to the A=142 mass chain, and offers tools for data retrieval and analysis. bnl.goviaea.org
International Atomic Energy Agency (IAEA): The IAEA plays a significant role in coordinating international nuclear data activities, including the dissemination of data and the support of collaborative evaluation projects. iaea.orgoecd-nea.org
Japanese Evaluated Nuclear Data Library (JENDL): JENDL is another major evaluated nuclear data library that contributes to the global nuclear data landscape. oecd-nea.orgoecd-nea.orgjaea.go.jp
The evaluation process for a mass chain like A=142 involves rigorous data assessment. For the A=142 mass chain, a comprehensive evaluation was published in Nuclear Data Sheets in 2011, with data compiled up to June 1, 2010. bnl.gov This process typically includes:
Data Collection: Gathering all available experimental measurements (e.g., half-lives, decay energies, gamma-ray energies and intensities, nuclear energy levels) and theoretical predictions. oecd-nea.orgaps.org
Critical Evaluation: Assessing the quality, accuracy, and consistency of the collected data, often involving statistical analysis and expert judgment. iaea.orgoecd-nea.orgaps.org
Compilation: Organizing the evaluated data into standardized formats, such as ENDF-6, for use in various applications. oecd-nea.orgtandfonline.com
Validation: Comparing evaluated data with experimental results and theoretical models to ensure reliability. aps.org
This systematic approach ensures that nuclear data is accurate, consistent, and readily available for use in fields ranging from nuclear reactor design to fundamental nuclear physics research.
Data Tables
Table 1: Key Properties of Praseodymium-142 (¹⁴²Pr)
| Property | Value | Notes | Source |
| Atomic Number (Z) | 59 | Praseodymium | |
| Mass Number (A) | 142 | ||
| Half-life (t₁/₂) | 19.12 h (approx.) | jaea.go.jpwikipedia.orgperiodictable.com | |
| Decay Modes | β⁻ decay, Electron Capture (EC) | β⁻: 96.3%, EC: 0.0164% | periodictable.comlnhb.fr |
| Decay Energy (Qβ⁻) | 2.162 MeV (approx.) | periodictable.comskku.edu | |
| Atomic Mass | 141.910044806 u | periodictable.comperiodictable.com | |
| Spin and Parity | 2⁻ | Ground state | jaea.go.jpperiodictable.com |
Table 2: Prominent Gamma Rays from ¹⁴²Pr Decay
| Gamma-ray Energy (keV) | Intensity (%) | Decay Mode |
| 1575.6 | 3.68 | β⁻ |
| 508.8 | 0.02 | β⁻ |
| 642.0 | 2.0 x 10⁻³ | EC |
Note: Intensities are approximate and may vary slightly depending on the specific evaluation source. Some sources indicate intensities before May 2013 were not multiplied by branching ratios. jaea.go.jp
Table 3: Major Nuclear Data Compilation Efforts and Databases
| Database/Effort Name | Description | Primary Data Type | Key Contributors/Maintainers |
| Evaluated Nuclear Structure Data File (ENSDF) | Comprehensive collection of experimental nuclear structure and decay data, evaluated and compiled. | Energy levels, spins, parities, decay modes, γ-rays | NNDC (BNL), IAEA |
| National Nuclear Data Center (NNDC) | Central hub for nuclear data access, retrieval, and tools; hosts various evaluated data libraries. | Broad range of nuclear reaction and decay data | Brookhaven National Laboratory |
| IAEA Nuclear Data Services | Disseminates nuclear data, coordinates international evaluation projects, and maintains databases. | Fission yields, decay data, reaction data | International Atomic Energy Agency |
| Japanese Evaluated Nuclear Data Library (JENDL) | A series of evaluated nuclear data libraries, including decay data and reaction data. | Neutron reaction data, decay data, fission yields | Japan Atomic Energy Agency (JAEA) |
| Nuclear Data Sheets | Periodical publications providing evaluated nuclear structure and decay data for specific mass chains. | Evaluated nuclear structure and decay data | Various international research groups |
Compound Names Mentioned:
Praseodymium-142 (¹⁴²Pr)
Praseodymium-141 (¹⁴¹Pr)
Neodymium-142 (¹⁴²Nd)
Cerium-142 (¹⁴²Ce)
Production and Synthesis Methodologies for Praseodymium 142
Neutron Activation Routes for Praseodymium-142
Neutron activation involves bombarding a target material with neutrons, leading to the transformation of target nuclei into different isotopes, often radioactive. For 142Pr, the principal production pathway involves the neutron capture reaction on the stable isotope Praseodymium-141 (141Pr).
Thermal Neutron Capture on Praseodymium-141: 141Pr(n,γ)142Pr Reaction
The most established method for producing 142Pr is the radiative capture of thermal neutrons by 141Pr, described by the reaction:
141Pr(n,γ)142Pr
This reaction is highly favored due to the natural abundance of 141Pr and its significant neutron capture cross-section.
The target material for the 141Pr(n,γ)142Pr reaction is typically natural praseodymium, as the isotope 141Pr constitutes 100% of its natural abundance researchgate.netresearchgate.net. This eliminates the need for isotopic enrichment, simplifying the production process. Common forms of praseodymium used as target materials include praseodymium metal plates and praseodymium oxide (e.g., Pr₂O₃) powder tandfonline.comakjournals.comosti.gov.
Irradiation is carried out in nuclear reactors that provide a suitable thermal neutron flux. Research reactors, such as the Kyoto University Reactor (KUR) tandfonline.comtandfonline.com and the Tehran Research Reactor (TRR) nih.gov, are frequently utilized for such purposes. The irradiation time can vary depending on the desired activity level and the neutron flux available. Studies have reported irradiation periods ranging from approximately 24 hours to over 142 hours nih.govmanipal.edu.
The yield of 142Pr produced via neutron activation is directly influenced by the neutron flux and the duration of irradiation. A higher neutron flux leads to a greater number of capture events per unit time. Similarly, extending the irradiation time increases the total number of 142Pr atoms produced. However, the production rate eventually reaches saturation when the rate of 142Pr production equals its decay rate. Therefore, optimizing these parameters is crucial for maximizing the isotopic yield for specific applications researchgate.netnih.govresearchgate.net.
The efficiency of the 141Pr(n,γ)142Pr reaction is quantified by its neutron capture cross-section. The thermal neutron capture cross-section (typically reported as the 2200 m/s value) for 141Pr has been measured by various research groups using different methodologies, including activation methods and time-of-flight (TOF) techniques tandfonline.comtandfonline.com.
| Measurement Method | Cross-Section (barns) | Reference(s) |
| Activation Method (Kyoto University Reactor) | 11.6 ± 1.3 | tandfonline.comtandfonline.com |
| Activation Method (Am-Be source, relative to 55Mn) | 11.36 ± 1.29 | epj.org |
| Activation Method (Am-Be source, relative to 197Au) | 10.43 ± 1.14 | epj.org |
While most measurements show good agreement, historical data exhibited some discrepancies tandfonline.com.
The resonance integral quantifies the probability of neutron capture by a nuclide in the epithermal energy range (above thermal energies but below fast neutron energies). This parameter is significant for reactor physics calculations and understanding neutron absorption phenomena jkps.or.kr.
| Measurement Method | Resonance Integral (barns) | Reference(s) |
| TOF Method (KURRI) | 12.7 ± 0.7 | jkps.or.kr |
| Am-Be source (relative to 55Mn) | 21.05 ± 2.88 | epj.org |
| Am-Be source (relative to 197Au) | 15.27 ± 1.87 | epj.org |
The resonance integral is important for integral checks of evaluated neutron capture cross-sections and for epithermal neutron activation analysis jkps.or.kr.
Cross-Section Measurements for Neutron Capture
Fast Neutron Activation Studies
While thermal neutron activation is the primary route, studies have also investigated the production of 142Pr using fast neutrons. Cross-sections for reactions such as 141Pr(n,γ)142Pr have been measured at higher neutron energies, typically in the range of 13.5 to 14.8 MeV, often utilizing neutron generators akjournals.comdntb.gov.uatandfonline.com. Other fast neutron reactions involving praseodymium isotopes, such as (n,2n), (n,p), and (n,t), have also been studied, though the (n,γ) reaction on 141Pr remains the most significant for 142Pr production researchgate.net.
| Reaction | Neutron Energy Range (MeV) | Cross-Section Information | Reference(s) |
| 141Pr(n,γ)142Pr | 13.5 – 14.8 | Cross-sections measured via activation technique | akjournals.comdntb.gov.uatandfonline.com |
| 141Pr(n,2n)140Pr | 13.5 – 14.8 | Cross-sections reported | researchgate.net |
| 141Pr(n,p)141Ce | 13.5 – 14.8 | Cross-sections reported | researchgate.net |
| 141Pr(n,t)139Ce | 13.5 – 14.8 | Cross-sections reported | researchgate.net |
Compound Names Mentioned
Praseodymium-141 (141Pr)
Praseodymium-142 (142Pr)
Praseodymium (Pr)
Praseodymium(III) oxide (Pr₂O₃)
Praseodymium(III,IV) oxide (Pr₆O₁₁)
Gold-197 (197Au)
Manganese-55 (55Mn)
Neodymium-142 (142Nd)
Cerium-141 (141Ce)
Cerium-143 (143Ce)
Praseodymium-143 (143Pr)
Charged Particle Induced Reactions for Praseodymium-142
Charged particle-induced reactions, typically carried out using accelerators like cyclotrons, offer alternative pathways for the production of ¹⁴²Pr. These methods allow for the synthesis of radioisotopes by bombarding target nuclei with accelerated particles such as protons, alpha particles, or deuterons.
Cyclotron Production Pathways
Cyclotrons are instrumental in producing ¹⁴²Pr through various nuclear reactions. These accelerators provide beams of charged particles at specific energies, enabling targeted nuclear transformations. Studies have evaluated the feasibility of cyclotron-based production routes for ¹⁴²Pr, often comparing them with traditional reactor-based methods nih.govresearchgate.netresearchgate.netresearchgate.net. Key reactions explored for cyclotron production include:
natLa(α,n)¹⁴²Pr researchgate.netresearchgate.net.¹⁴²Ce(p,n)¹⁴²Pr researchgate.netarxiv.org.natPr(d,p)¹⁴²Pr researchgate.netresearchgate.netedpsciences.org.These pathways are investigated to optimize yields and radionuclidic purity for potential medical applications researchgate.netresearchgate.netarxiv.org.
Excitation Function Studies for Relevant Reactions
Excitation function studies are crucial for understanding the relationship between the energy of incident particles and the cross-section (probability) of a specific nuclear reaction. This data is vital for selecting optimal irradiation parameters to maximize the yield of the desired radionuclide.
natLa(α,n)¹⁴²Pr: Research has involved calculating the excitation function for this reaction using nuclear reaction codes like TALYS and EMPIRE, and comparing these theoretical predictions with available experimental data researchgate.netresearchgate.net. Studies have also measured the production cross-sections for ¹⁴²gPr from alpha-particle induced reactions on natural Lanthanum targets, providing valuable insights into the reaction's efficiency researchgate.net.¹⁴²Ce(p,n)¹⁴²Pr: The excitation function for the proton-induced reaction on ¹⁴²Ce to produce ¹⁴²Pr has been investigated. Experimental measurements and theoretical calculations, including those using TALYS and EMPIRE codes, have been performed to establish the cross-section behavior across a range of proton energies researchgate.netarxiv.org. These studies are important for optimizing production parameters in medical isotope programs arxiv.org.natPr(d,p)¹⁴²Pr: The excitation function for the deuteron-induced reaction on natural Praseodymium to produce ¹⁴²Pr has been calculated using models like TALYS-1.2 and compared with experimental data and other theoretical codes researchgate.netresearchgate.net. It is noted that (d,p) reactions can be complex, with direct stripping processes playing a significant role at lower energies, which may not be fully captured by standard statistical models epj-conferences.org. Studies have also measured excitation functions for various deuteron-induced reactions on targets like ¹⁴²Ce, including (d,p) reactions, to understand reaction mechanisms osti.gov.Table 1: Representative Reactions for ¹⁴²Pr Production via Charged Particles
| Reaction | Incident Particle | Target Isotope | Product | Reaction Type | Reference(s) |
|---|---|---|---|---|---|
natLa(α,n)¹⁴²Pr |
Alpha Particle | Natural La | Praseodymium-142 | (α,n) | researchgate.netresearchgate.net |
¹⁴²Ce(p,n)¹⁴²Pr |
Proton | Cerium-142 | Praseodymium-142 | (p,n) | researchgate.netarxiv.org |
natPr(d,p)¹⁴²Pr |
Deuteron | Natural Pr | Praseodymium-142 | (d,p) | researchgate.netresearchgate.netedpsciences.org |
Specialized Production Techniques for High Specific Activity Praseodymium-142
Achieving high specific activity is crucial for certain medical applications, as it allows for lower administered masses of the radionuclide and potentially more targeted delivery. The Szilard-Chalmers reaction is one such specialized technique explored for this purpose.
Szilard-Chalmers Reaction Mechanisms and Enrichment Factors
The Szilard-Chalmers reaction is a nuclear recoil phenomenon that can be utilized to increase the specific activity of radionuclides. Following neutron capture by a target nucleus within a molecule, the resulting activated atom often recoils out of its original molecular environment due to the release of gamma rays and kinetic energy. This recoil effect can be exploited to chemically separate the activated isotope from the bulk, non-activated material, thereby achieving enrichment researchgate.netresearchgate.netosti.govd-nb.info.
For ¹⁴²Pr production, this method involves irradiating praseodymium-containing compounds with neutrons. Studies have investigated the Szilard-Chalmers reaction in various praseodymium complexes, aiming to separate the ¹⁴²Pr isotope from the stable ¹⁴¹Pr. Researchers have employed techniques such as cation exchange chromatography and high-performance liquid chromatography (HPLC) to isolate the recoiled ¹⁴²Pr³⁺ ions researchgate.netresearchgate.net. Investigations have reported enrichment factors ranging from 3 to 10 for praseodymium compounds in these studies researchgate.netescholarship.org. While these initial results indicate the potential for increasing specific activity, further optimization of target materials and separation procedures is often required to achieve higher enrichment factors and yields osti.govescholarship.org.
Table 2: Szilard-Chalmers Reaction Studies for Praseodymium
| Study Focus | Target Material Example | Separation Technique | Reported Enrichment Factor Range | Reference(s) |
|---|---|---|---|---|
| Szilard-Chalmers in Pr complexes | Praseodymium compounds | Cation Exchange, HPLC | 3-10 | researchgate.netescholarship.org |
| Production of high specific activity ¹⁴²Pr | Praseodymium compounds | Various chemical separation methods | Low (initial studies) | osti.gov |
| Investigating Szilard-Chalmers for ¹⁴²Pr production | Praseodymium compounds/salts | Cation exchange, HPLC | 3-10 | researchgate.net |
Mentioned Compounds and Isotopes:
| Name | Symbol/Isotope |
|---|---|
| Praseodymium | Pr |
| Praseodymium-142 | ¹⁴²Pr |
| Praseodymium-141 | ¹⁴¹Pr |
| Lanthanum | La |
| Lanthanum-140 | ¹⁴⁰La |
| Cerium | Ce |
| Cerium-142 | ¹⁴²Ce |
| Cerium-141 | ¹⁴¹Ce |
| Cerium-139 | ¹³⁹Ce |
| Cerium-137m | ¹³⁷mCe |
| Neodymium | Nd |
| Neodymium-142 | ¹⁴²Nd |
| Neodymium-140 | ¹⁴⁰Nd |
| Neodymium-139 | ¹³⁹Nd |
| Neodymium-138m | ¹³⁸mNd |
| Holmium | Ho |
| Holmium-166 | ¹⁶⁶Ho |
| Holmium-165 | ¹⁶⁵Ho |
| Holmium-161 | ¹⁶¹Ho |
| Holmium-167 | ¹⁶⁷Ho |
| Rhenium | Re |
| Rhenium-186 | ¹⁸⁶Re |
| Rhenium-188 | ¹⁸⁸Re |
| Yttrium | Y |
| Yttrium-89 | ⁸⁹Y |
| Yttrium-89m | ⁸⁹Ym |
| Yttrium-86m | ⁸⁶Ybm |
| Gadolinium | Gd |
| Gadolinium-159 | ¹⁵⁹Gd |
| Gadolinium-149 | ¹⁴⁹Gd |
| Terbium | Tb |
| Terbium-149 | ¹⁴⁹Tb |
| Terbium-150 | ¹⁵⁰Tb |
| Terbium-151 | ¹⁵¹Tb |
| Terbium-161 | ¹⁶¹Tb |
| Terbium-153 | ¹⁵³Tb |
| Terbium-155 | ¹⁵⁵Tb |
| Terbium-161 | ¹⁶¹Tb |
| Samarium | Sm |
| Samarium-153 | ¹⁵³Sm |
| Samarium-143 | ¹⁴³Sm |
| Samarium-145 | ¹⁴⁵Sm |
| Samarium-153 | ¹⁵³Sm |
| Europium | Eu |
| Europium-150 | ¹⁵⁰Eu |
| Dysprosium | Dy |
| Dysprosium-165 | ¹⁶⁵Dy |
| Dysprosium-159 | ¹⁵⁹Dy |
| Dysprosium-157 | ¹⁵⁷Dy |
| Dysprosium-145 | ¹⁴⁵Dy |
| Dysprosium-166 | ¹⁶⁶Dy |
| Dysprosium-166m | ¹⁶⁶mDy |
| Dysprosium-167 | ¹⁶⁷Dy |
| Dysprosium-168 | ¹⁶⁸Dy |
| Dysprosium-171 | ¹⁷¹Dy |
| Dysprosium-172m | ¹⁷²mDy |
| Dysprosium-173 | ¹⁷³Dy |
| Dysprosium-174g | ¹⁷⁴gDy |
| Dysprosium-177g | ¹⁷⁷gDy |
| Thulium | Tm |
| Thulium-167 | ¹⁶⁷Tm |
| Thulium-168 | ¹⁶⁸Tm |
| Thulium-169 | ¹⁶⁹Tm |
| Thulium-170 | ¹⁷⁰Tm |
| Thulium-171 | ¹⁷¹Tm |
| Thulium-172 | ¹⁷²Tm |
| Thulium-173 | ¹⁷³Tm |
| Thulium-174 | ¹⁷⁴Tm |
| Thulium-175 | ¹⁷⁵Tm |
| Thulium-176 | ¹⁷⁶Tm |
| Thulium-177 | ¹⁷⁷Tm |
| Thulium-179 | ¹⁷⁹Tm |
| Ytterbium | Yb |
| Ytterbium-169 | ¹⁶⁹Yb |
| Ytterbium-175 | ¹⁷⁵Yb |
| Ytterbium-177 | ¹⁷⁷Yb |
| Ytterbium-166 | ¹⁶⁶Yb |
| Ytterbium-167 | ¹⁶⁷Yb |
| Ytterbium-168 | ¹⁶⁸Yb |
| Ytterbium-170 | ¹⁷⁰Yb |
| Ytterbium-171 | ¹⁷¹Yb |
| Ytterbium-172mg | ¹⁷²mgYb |
| Ytterbium-173 | ¹⁷³Yb |
| Ytterbium-174g | ¹⁷⁴gYb |
| Lutetium | Lu |
| Lutetium-177 | ¹⁷⁷Lu |
| Lutetium-176m | ¹⁷⁶mLu |
| Lutetium-179 | ¹⁷⁹Lu |
| Hafnium | Hf |
| Hafnium-173 | ¹⁷³Hf |
| Hafnium-175 | ¹⁷⁵Hf |
| Hafnium-178m2 | ¹⁷⁸m²Hf |
| Hafnium-179m2 | ¹⁷⁹m²Hf |
| Tantalum | Ta |
| Gold | Au |
| Mercury | Hg |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
| Helium | He |
| Lithium | Li |
| Beryllium | Be |
| Boron | B |
| Carbon | C |
| Nitrogen | N |
| Oxygen | O |
| Fluorine | F |
| Neon | Ne |
| Sodium | Na |
| Magnesium | Mg |
| Aluminum | Al |
| Silicon | Si |
| Phosphorus | P |
| Sulfur | S |
| Chlorine | Cl |
| Argon | Ar |
| Potassium | K |
| Calcium | Ca |
| Scandium | Sc |
| Titanium | Ti |
| Vanadium | V |
| Chromium | Cr |
| Manganese | Mn |
| Iron | Fe |
| Cobalt | Co |
| Nickel | Ni |
| Copper | Cu |
| Zinc | Zn |
| Gallium | Ga |
| Germanium | Ge |
| Arsenic | As |
| Selenium | Se |
| Bromine | Br |
| Krypton | Kr |
| Rubidium | Rb |
| Strontium | Sr |
| Zirconium | Zr |
| Niobium | Nb |
| Molybdenum | Mo |
| Technetium | Tc |
| Ruthenium | Ru |
| Rhodium | Rh |
| Palladium | Pd |
| Silver | Ag |
| Cadmium | Cd |
| Indium | In |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Iodine | I |
| Xenon | Xe |
| Cesium | Cs |
| Barium | Ba |
| Lanthanum | La |
| Cerium | Ce |
| Praseodymium | Pr |
| Neodymium | Nd |
| Promethium | Pm |
| Samarium | Sm |
| Europium | Eu |
| Gadolinium | Gd |
| Terbium | Tb |
| Dysprosium | Dy |
| Holmium | Ho |
| Erbium | Er |
| Thulium | Tm |
| Ytterbium | Yb |
| Lutetium | Lu |
| Hafnium | Hf |
| Tantalum | Ta |
| Tungsten | W |
| Rhenium | Re |
| Osmium | Os |
| Iridium | Ir |
| Platinum | Pt |
| Gold | Au |
| Mercury | Hg |
| Thallium | Tl |
| Lead | Pb |
| Bismuth | Bi |
| Polonium | Po |
| Astatine | At |
| Radon | Rn |
| Francium | Fr |
| Radium | Ra |
| Actinium | Ac |
| Thorium | Th |
| Uranium | U |
| Neptunium | Np |
| Plutonium | Pu |
| Americium | Am |
| Curium | Cm |
| Berkelium | Bk |
| Californium | Cf |
| Einsteinium | Es |
| Fermium | Fm |
| Mendelevium | Md |
| Nobelium | No |
| Lawrencium | Lr |
| Rutherfordium | Rf |
| Dubnium | Db |
| Seaborgium | Sg |
| Bohrium | Bh |
| Hassium | Hs |
| Meitnerium | Mt |
| Darmstadtium | Ds |
| Roentgenium | Rg |
| Copernicium | Cn |
| Nihonium | Nh |
| Flerovium | Fl |
| Moscovium | Mc |
| Livermorium | Lv |
| Tennessine | Ts |
| Oganesson | Og |
| Hydrogen | H |
Radiochemical Separation and Purification of Praseodymium 142
Separation from Irradiated Target Materials
Following the irradiation of suitable target materials, Praseodymium-142 is present within a mixture that may include the target matrix, activation products, and other radionuclides. Effective separation techniques are employed to isolate the desired ¹⁴²Pr.
Cation-exchange chromatography (CEC) is a fundamental technique in radiochemical separations, relying on the electrostatic interaction between charged species and a stationary phase. In CEC, a negatively charged ion-exchange resin is used to capture positively charged ions from a solution bio-rad.com. For Praseodymium, which typically exists as the trivalent ion (Pr³⁺) in aqueous solutions, CEC offers a robust method for its separation.
Resins such as AG 50W-X8, a strong cation exchanger in its hydrogen form, are commonly utilized for metal separations, including rare earth elements bio-rad.com. This resin is characterized by its high capacity, thermal stability up to 150°C, and resistance to various chemical agents bio-rad.com. The separation is achieved by passing a solution containing Praseodymium through a column packed with the cation-exchange resin. Praseodymium ions bind to the resin, while other components in the sample may pass through or bind with different affinities. Elution is typically performed using acidic solutions, where the concentration of the acid or the ionic strength of the eluent is gradually increased to selectively desorb the bound ions bio-rad.com. Organophosphorus compounds, like di-(2-ethyl-hexyl) phosphoric acid (D2EHPA) and 2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester (PC 88A), which are also effective in liquid-liquid extraction, can be employed in solid-phase ion-exchange materials for similar separation purposes researchgate.net. The selectivity of the separation can be modulated by adjusting the eluent composition and flow rate bio-rad.com.
Table 1: Properties of AG 50W-X8 Cation Exchange Resin
| Property | Value/Description |
| Resin Type | Strong Cation Exchange |
| Functional Group | Sulfonate |
| Particle Size | 20–50 mesh |
| Form | Hydrogen form |
| Thermal Stability | Up to 150°C; Autoclavable |
| Chemical Resistance | High resistance to acid, base, organic solvents, oxidizing, and reducing agents |
| Application | Metal separations, separation of small peptides and amino acids, cation removal |
| [Source] | bio-rad.com |
Liquid-liquid extraction (LLE) is another powerful technique employed for the separation of rare earth elements, including Praseodymium. This method involves the selective transfer of a solute from one liquid phase (typically aqueous) to another immiscible liquid phase (organic solvent) containing a specific extractant mdpi.com. Various organic extractants are effective for separating rare earth elements due to differences in their complexation behavior.
Commonly used extractants include organophosphorus compounds such as di-(2-ethyl-hexyl) phosphoric acid (D2EHPA), 2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester (PC 88A), and phosphinic acids like Cyanex 272 researchgate.net. D2EHPA is frequently employed due to its versatility and high recovery efficiency researchgate.net. The extraction capability generally decreases in the order D2EHPA > PC88A > Cyanex 272 for rare earth elements researchgate.net. The efficiency of extraction depends on factors such as the concentration of the extractant, the pH of the aqueous phase, the nature of the diluent, and the presence of complexing agents researchgate.netmdpi.com. For example, separations can be performed from acidic solutions, such as nitric acid media . Homogeneous liquid-liquid extraction (HoLLE) represents an alternative approach that utilizes stimuli-responsive surfactants to induce phase separation, potentially reducing the need for vigorous agitation mdpi.com.
Table 2: Common Extractants for Rare Earth Element Separation
| Extractant Name | Type | Key Applications/Notes |
| Di-(2-ethyl-hexyl) phosphoric acid (D2EHPA) | Organophosphorus | Frequently employed for REE separation; effective in nitrate (B79036), sulfate, chloride, and perchlorate (B79767) solutions researchgate.net; high recovery efficiency researchgate.net. |
| 2-Ethylhexyl phosphonic acid mono-2-ethylhexyl ester (PC 88A) | Organophosphorus | Used with chloride solutions researchgate.net; extraction capability decreases compared to D2EHPA researchgate.net. |
| Cyanex 272 (Bis-(2,4,4-trimethylpentyl) phosphinic acid) | Organophosphorus | Used in REE separation; lower extraction capability compared to D2EHPA and PC 88A researchgate.net. |
| Diethyl ether (DEE) | Ether | Historically used in separation processes, e.g., with HNO₃ for REE separation . |
| Trioctylmethylammonium chloride (Aliquat 336) | Quaternary Ammonium Salt | Used in solvent extraction researchgate.net. |
| Tributyl phosphate (B84403) (TBP) | Organophosphorus | Used with nitrate solutions researchgate.net. |
| Tri-n-octyl phosphine (B1218219) oxide (TOPO) | Organophosphorus | Used in REE separation researchgate.net. |
The initial step in processing an irradiated target for Praseodymium-142 involves its dissolution and any necessary pre-treatment. For radiochemical applications, targets are often cooled after irradiation to allow for the decay of short-lived activation products . The dissolution process depends heavily on the nature of the target material, which could be a metallic foil, oxide, or salt. Typically, irradiated metallic targets are dissolved in strong mineral acids, such as nitric acid or hydrochloric acid, to convert the solid material into a soluble ionic form [general radiochemical practice]. For oxide targets, dissolution may require more aggressive conditions, potentially involving fusion or specialized acid mixtures. The resulting solution then contains the radionuclide of interest along with the dissolved matrix components, which are subsequently subjected to separation procedures [general radiochemical practice]. Specific protocols for dissolving irradiated Praseodymium targets are often optimized based on the target's composition and the intended downstream separation chemistry.
Liquid-Liquid Extraction Methodologies
Purification from Co-Produced Radionuclides and Impurities
Following the initial separation from the bulk target material, further purification steps are essential to remove any co-produced radionuclides or chemical impurities that may interfere with research applications. Praseodymium-142 can be produced via several nuclear reactions, such as the neutron capture reaction ¹⁴¹Pr(n,γ)¹⁴²Pr, or through reactions involving other isotopes like ¹⁴²Ce or ¹³⁹La . Depending on the purity of the target material and the irradiation conditions, other isotopes of praseodymium (e.g., ¹⁴²mPr) or other elements may be produced . Additionally, impurities present in the original target material can become activated, leading to a complex mixture of radionuclides.
Purification strategies aim to achieve a high radionuclidic purity for ¹⁴²Pr. Both cation-exchange chromatography and liquid-liquid extraction are employed for this purpose, exploiting differences in the chemical behavior of Praseodymium compared to other radionuclides. For instance, variations in complexation constants, distribution coefficients, or ionic radii between Praseodymium and other elements allow for their selective removal through repeated extraction or chromatographic steps bio-rad.comresearchgate.net. The goal is to isolate ¹⁴²Pr in a form that is virtually free from other radioactive contaminants.
Chemical Forms and Formulation for Research Applications
For research applications, Praseodymium-142 needs to be prepared in specific chemical forms that are stable and suitable for its intended use, such as in tracer studies or materials science experiments. Praseodymium predominantly exists in the +3 oxidation state in aqueous solutions, forming yellow-green ions wikipedia.org. While higher oxidation states (+4 and +5) are known in specific solid compounds or complex environments researchgate.net, the +3 state is the most common and stable form for handling and formulation.
The synthesis of stable Praseodymium-142 compounds for research typically involves incorporating the radionuclide into stable chemical matrices. This can include forming soluble salts, such as praseodymium chloride (PrCl₃) or praseodymium nitrate (Pr(NO₃)₃), or preparing insoluble compounds like oxides or hydroxides, depending on the application. For tracer studies, Praseodymium-142 might be chelated with specific ligands or incorporated into biomolecules to track biological processes. The selection of a suitable chemical form depends on factors such as solubility, stability under experimental conditions, and compatibility with the matrix or biological system being studied. General synthetic methodologies for rare earth elements, including the preparation of halides, organometallic compounds, and coordination complexes, provide a basis for developing specific formulations for ¹⁴²Pr wikipedia.orgacs.orgidu.ac.id. However, due to the short half-life of ¹⁴²Pr, synthesis and formulation procedures must be rapid and efficient.
Development of Water-Dispersible Nanosized Praseodymium-142 Forms (e.g., Pr₂O₃ nanoparticles with polymeric coatings)
The development of water-dispersible nanosized forms of Praseodymium-142 (¹⁴²Pr) is a critical area of research for advancing its applications in nuclear medicine and targeted therapies researchgate.netcapes.gov.brsmolecule.com. Praseodymium oxide (Pr₂O₃) is a common material form, but its inherent insolubility in water presents a significant challenge for biological applications researchgate.netcapes.gov.br. To overcome this limitation, strategies involving surface modification, particularly through the application of polymeric coatings, have been investigated to enhance water dispersibility and colloidal stability researchgate.netcapes.gov.brencyclopedia.pubacs.orgfrontiersin.org.
Synthesis of Praseodymium Oxide Nanoparticles
Praseodymium oxide nanoparticles (Pr₂O₃ NPs) can be synthesized using various established methodologies. The polyol method has been highlighted for its ability to produce ultrasmall lanthanide oxide nanoparticles, with reported average particle diameters of approximately 2.0 nm for lanthanide oxides in general encyclopedia.pubnih.gov. Other synthesis routes, including thermal decomposition and in situ polymerization, are also employed for the creation of oxide nanoparticles encyclopedia.pubresearchgate.net. The radioactive isotope ¹⁴²Pr is typically produced via the neutron activation of ¹⁴¹Pr in a nuclear reactor through the ¹⁴¹Pr(n,γ)¹⁴²Pr reaction researchgate.netcapes.gov.brsmolecule.com. Following synthesis, the resulting radioactive Pr₂O₃ can be processed into stable colloidal forms researchgate.netcapes.gov.br.
Polymeric Coating Strategies for Water Dispersibility
Achieving effective water dispersibility for Pr₂O₃ nanoparticles, especially those containing the radioactive isotope ¹⁴²Pr, relies heavily on surface functionalization. Polymeric coatings are a primary strategy employed to impart hydrophilicity and prevent nanoparticle aggregation.
Polyethylene Glycol (PEG) Coating (PEGylation): Polyethylene glycol (PEG) is a widely utilized hydrophilic polymer for nanoparticle surface modification due to its favorable biocompatibility and its capacity to form a protective layer encyclopedia.pubacs.orgfrontiersin.org. The PEGylation of Pr₂O₃ nanoparticles has demonstrated success in rendering them water-dispersible, a marked improvement over uncoated nanoparticles, which tend to settle out of aqueous suspensions researchgate.netcapes.gov.br. The presence of a PEG layer can significantly enhance colloidal stability, potentially prolong circulation times within biological systems, and confer "stealth" properties encyclopedia.pubacs.orgfrontiersin.org. Research indicates that PEGylated Pr₂O₃ nanoparticles can form stable colloidal suspensions even after neutron bombardment researchgate.netcapes.gov.br.
Other Polymeric Coatings: In addition to PEG, other polymers such as poly(acrylic acid) (PAA) and polyethylenimine (PEI) have been employed to modify nanoparticle surfaces, thereby improving their dispersibility and colloidal stability. These polymers achieve this through mechanisms such as electrostatic repulsion and the presence of hydrophilic functional groups frontiersin.orgacs.org. Polyvinyl alcohol (PVA) and other hydrophilic polymers, including polyvinylpyrrolidone (B124986) (PVP), are also recognized for their utility in stabilizing nanoparticle dispersions frontiersin.org. The efficacy of polymeric coatings in enhancing dispersibility stems from their ability to create a hydration layer around the nanoparticles, which effectively reduces inter-particle interactions frontiersin.org.
Characterization of Water-Dispersible Nanoparticles
Research Findings and Data
Studies have consistently demonstrated the critical role of polymeric coatings in achieving water dispersibility for Pr₂O₃ nanoparticles. While uncoated Pr₂O₃ nanoparticles exhibit poor suspension characteristics, tending to settle rapidly in water, PEGylated Pr₂O₃ nanoparticles display significantly improved water dispersibility researchgate.netcapes.gov.br. Research focusing on similar lanthanide oxide nanoparticles (Ln₂O₃ NPs) indicates that ultrasmall particles, with an average diameter of approximately 2.0 nm, can be synthesized via methods such as the polyol route, which also facilitates subsequent surface coating encyclopedia.pubnih.gov. The development of stable, water-dispersible forms is fundamental for their intended biomedical applications researchgate.netcapes.gov.br.
Table 1: Properties and Coating Strategies for Praseodymium Oxide Nanoparticles
| Property/Coating Strategy | Description/Observation | Relevant Nanoparticle Type | Key Findings | Citations |
| Water Dispersibility | Settles out of water | Uncoated Pr₂O₃ NPs | Poor dispersibility | researchgate.netcapes.gov.br |
| Water-dispersible | PEGylated Pr₂O₃ NPs | Achieved water dispersibility | researchgate.netcapes.gov.br | |
| Colloidal Stability | Low stability, prone to aggregation | Uncoated Pr₂O₃ NPs | Prone to settling | researchgate.netcapes.gov.br |
| Enhanced stability, prevents aggregation | PEGylated Pr₂O₃ NPs | Improved long-term colloidal stability in aqueous media | encyclopedia.pubacs.orgfrontiersin.org | |
| Nanoparticle Size (General Ln₂O₃) | Ultrasmall | Pr₂O₃ NPs | Average particle diameter ~2.0 nm (via polyol method) | encyclopedia.pubnih.gov |
| ¹⁴²Pr Production Method | N/A (focus on Pr₂O₃ form) | ¹⁴²Pr₂O₃ NPs | Neutron activation of ¹⁴¹Pr | researchgate.netcapes.gov.brsmolecule.com |
| Coating Polymer Example | Polyethylene Glycol (PEG) | Pr₂O₃ NPs | Imparts hydrophilicity, biocompatibility, and stealth properties | researchgate.netcapes.gov.brencyclopedia.pubacs.orgfrontiersin.org |
| Coating Polymer Example | Poly(acrylic acid) (PAA) | Various NPs | Improves dispersibility and stability via electrostatic repulsion | frontiersin.orgacs.org |
| Coating Polymer Example | Polyethylenimine (PEI) | Various NPs | Improves dispersibility and stability, increases zeta potential | frontiersin.org |
List of Compounds Mentioned:
Praseodymium-142 (¹⁴²Pr)
Praseodymium Oxide (Pr₂O₃)
Polyethylene Glycol (PEG)
Poly(acrylic acid) (PAA)
Polyethylenimine (PEI)
Polyvinyl alcohol (PVA)
Polyvinylpyrrolidone (PVP)
Praseodymium-141 (¹⁴¹Pr)
Advanced Detection and Measurement of Praseodymium 142
High-Resolution Gamma-Ray Spectrometry for Praseodymium-142
High-resolution gamma-ray spectrometry is a cornerstone for the identification and quantification of gamma-emitting radionuclides, including ¹⁴²Pr. This technique utilizes high-purity germanium (HPGe) detectors, which offer superior energy resolution, allowing for the precise measurement of the gamma-ray energy and intensity associated with the decay of ¹⁴²Pr. researchgate.netortec-online.com
Praseodymium-142 decays with a half-life of 19.12 hours, primarily through beta emission to Neodymium-142 (¹⁴²Nd). chemlin.org This decay is accompanied by a gamma-ray with an energy of 1575.77 keV, which, despite its low emission probability of approximately 3.7%, serves as a key signature for its detection. researchgate.netlnhb.fr The high energy of this gamma photon necessitates careful calibration and shielding of the detection system. lnhb.fr Research has also identified a new, much weaker gamma ray at 508 keV, which depopulates a level at 2084 keV in ¹⁴²Nd. umich.edu The use of coaxial HPGe detectors is common for such measurements, providing detailed pulse-height spectra of the gamma radiation. umich.edu
Detector Calibration and Efficiency Determination (e.g., Monte Carlo Simulations)
The accuracy of activity measurements via gamma-ray spectrometry is critically dependent on the precise determination of the detector's efficiency. researchgate.netresearchgate.net This calibration is typically performed using standard reference sources with well-known activities and gamma-ray energies. researchgate.net However, for complex geometries or when experimental standards are unavailable, Monte Carlo simulations have become an indispensable tool. upc.edu
Monte Carlo codes, such as MCNP (Monte Carlo N-Particle Transport Code) and EGSnrc, are widely used to model the HPGe detector and the source geometry with high fidelity. researchgate.netresearchgate.net These simulations track the transport of photons from the source, their interactions within the detector material, and the resulting energy deposition, ultimately generating a full-energy peak efficiency (FEPE) curve over a wide energy range. researchgate.net This approach allows for the determination of efficiencies for specific energies, like the 1575.77 keV gamma-ray of ¹⁴²Pr, with high accuracy. researchgate.net The accuracy of the simulation is highly dependent on the detailed and precise modeling of the detector's internal components, including the germanium crystal dimensions and the thickness of the dead layer, which particularly affects the efficiency for low-energy photons.
| Parameter | Description | Relevance to ¹⁴²Pr Detection |
| Detector Model | Detailed geometric and material definition of the HPGe detector in the simulation code. | Accurate modeling of the crystal and dead layers is crucial for precise efficiency calculation at 1575.77 keV. |
| Source Geometry | Simulation of the physical form and position of the ¹⁴²Pr sample relative to the detector. | Efficiency is highly dependent on the source-to-detector distance and the sample matrix. lnhb.fr |
| Full-Energy Peak Efficiency (FEPE) | The probability that a gamma-ray of a specific energy emitted from the source will be fully absorbed in the detector's active volume. researchgate.net | Directly used to calculate the activity of the ¹⁴²Pr sample from the measured count rate of the 1575.77 keV peak. researchgate.net |
Beta Spectrometry for Praseodymium-142 Characterization
Beta spectrometry is essential for characterizing the primary decay mode of ¹⁴²Pr. The radionuclide decays via a complex beta spectrum, consisting of at least two distinct branches. aps.org The most prominent branch is a high-energy beta transition with a maximum energy (Eβ,max) of 2.162 MeV (96.3% probability), which goes directly to the ground state of ¹⁴²Nd. researchgate.netlnhb.fr A second, lower-energy beta group with an Eβ,max of approximately 0.586-0.636 MeV is also present, which populates the excited state in ¹⁴²Nd that subsequently de-excites by emitting the 1575.77 keV gamma-ray. aps.orgcapes.gov.br
Early investigations using thin-lens magnetic spectrometers were instrumental in resolving these components of the beta spectrum. aps.org These studies provided crucial data on the energies and relative intensities of the beta groups, contributing to the establishment of the ¹⁴²Pr decay scheme. aps.orgcapes.gov.br
| Beta Transition | Maximum Energy (MeV) | Intensity (%) | Final State in ¹⁴²Nd |
| β₁ | 2.154 - 2.166 | 90 - 96.3 | Ground State |
| β₂ | 0.586 - 0.636 | 3.7 - 10 | 1575.77 keV excited state |
Table data compiled from multiple sources. researchgate.netlnhb.fraps.orgcapes.gov.br
Absolute Activity Standardization of Praseodymium-142
Standardization refers to the determination of the absolute activity of a radionuclide in a sample with the lowest possible uncertainty. For ¹⁴²Pr, several methods are employed, often in parallel, to ensure the accuracy and reliability of the results. researchgate.netnih.gov These methods include direct and indirect techniques that account for both the beta and gamma emissions.
CIEMAT/NIST Efficiency Tracing Method
The CIEMAT/NIST efficiency tracing method is a powerful and widely used technique for standardizing pure beta- and beta-gamma-emitting radionuclides. researcher.lifelnhb.frnih.gov It is a relative measurement method that utilizes a commercial liquid scintillation counter. lnhb.fr The method involves calculating the theoretical counting efficiency for ¹⁴²Pr as a function of a "free parameter" and relating it to the experimental efficiency measured for a tracer radionuclide, typically Tritium (³H), under varying degrees of chemical quench. lnhb.fr
This approach circumvents the need for a ¹⁴²Pr standard with a certified activity. Studies have shown that the CIEMAT/NIST method provides reliable results for ¹⁴²Pr standardization with low uncertainty, and the results are compatible with those obtained from other methods. researchgate.netnih.gov It has been successfully applied to standardize various radionuclides, demonstrating its robustness. researcher.liferesearchgate.net
Ionization Chamber Metrology
Calibrated ionization chambers provide a stable and reliable means for the secondary standardization of gamma-emitting radionuclides. researchgate.netakjournals.com These instruments measure the total ionization current produced by the radiation emitted from the ¹⁴²Pr sample. akjournals.com The chamber is calibrated using reference sources of known activity and gamma-ray energies.
For ¹⁴²Pr, the activity is measured using a calibrated ionization chamber and the results are compared with other standardization methods like gamma spectrometry and the CIEMAT/NIST method. researchgate.netnih.gov Research confirms that the activity values obtained from ionization chamber measurements are compatible with those from other techniques, making it a valuable tool for routine measurements and for verifying the results of primary standardization methods. researchgate.netresearchgate.net
Liquid Scintillation Counting Applications
Liquid Scintillation Counting (LSC) is a highly efficient method for detecting beta particles, making it particularly suitable for ¹⁴²Pr, which is a high-energy beta emitter. numberanalytics.comopenmedscience.comub.edu In LSC, the radioactive sample is mixed with a liquid scintillation cocktail, which converts the kinetic energy of the emitted beta particles into light photons. openmedscience.com These photons are then detected by photomultiplier tubes (PMTs). openmedscience.com
Research Applications of Praseodymium 142 in Physical Sciences Excluding Clinical Human Trials
Tracer Applications in Non-Biological Systems
The radioactive nature of Praseodymium-142, with a half-life of approximately 19.12 hours and beta decay to the stable Neodymium-142, allows it to be used as a tracer to monitor and understand complex physical and chemical processes. smolecule.comaps.org
While direct studies detailing the use of Praseodymium-142 as a tracer in geological or large-scale environmental models are not extensively documented in the provided results, the principles of its application can be inferred. The movement of elements within geological and environmental systems is a critical area of study. mdpi.comiwaponline.com Radioactive tracers are instrumental in tracking the transport and distribution of substances in these environments. For instance, understanding the mobility of rare-earth elements (REEs) in soil and water is crucial due to their increasing use in industrial applications and their potential environmental impact. mdpi.comcdnsciencepub.com
The similar chemical properties of Praseodymium-142 to other trivalent lanthanides allow it to act as a representative for the behavior of this group of elements. taylorandfrancis.comga.gov.au By introducing a known quantity of Praseodymium-142 into a system, such as a soil column or a simulated aquatic environment, researchers can track its movement over time by detecting its characteristic gamma radiation. nih.gov This data can help in developing and validating models that predict the fate and transport of REEs and other similar pollutants in the environment. Such studies are essential for assessing environmental risks and developing remediation strategies. cdnsciencepub.com
The use of radioactive isotopes as tracers is a well-established method for elucidating chemical reaction mechanisms. osti.gov Although specific examples focusing solely on Praseodymium-142 are not abundant in the search results, the general application is clear. In a chemical reaction, if an atom in a reactant molecule is replaced by its radioactive isotope, the pathway of that atom through the reaction to the final products can be traced.
For instance, in studies of complexation or separation chemistries involving praseodymium, introducing Praseodymium-142 would allow for precise tracking of the praseodymium species throughout the process. This can help in determining reaction kinetics, understanding equilibrium positions, and identifying intermediate species. This is particularly valuable in fields like solvent extraction and ion exchange, which are crucial for the separation of rare-earth elements. taylorandfrancis.comresearchgate.net
A significant application of Praseodymium-142 as a tracer is in the study of adsorption and sorption processes, particularly for the development of new materials for water purification. nih.govresearchgate.net One notable area of research is the use of hydroxyapatite (B223615) (HAp) for the removal of praseodymium from aqueous solutions. nih.govresearchgate.net
In these studies, Praseodymium-142 is used to accurately measure the amount of praseodymium adsorbed onto the hydroxyapatite material. nih.govresearchgate.net Researchers have evaluated the adsorption kinetics and isotherms at different conditions. For example, one study found that the adsorption of praseodymium onto hydroxyapatite was rapid, with the data fitting well to a pseudo-second-order model. nih.govresearchgate.net The adsorption isotherm data were best described by the Langmuir model, indicating a monolayer adsorption process. nih.govresearchgate.net
Thermodynamic parameters derived from these studies, such as adsorption enthalpy, entropy, and Gibbs free energy, provide insights into the nature of the adsorption process. nih.govresearchgate.netresearchgate.net For the adsorption of praseodymium on hydroxyapatite, the process was found to be endothermic and spontaneous at higher temperatures. nih.govresearchgate.net The stability of the adsorbed praseodymium is also a key factor, with studies showing that it is not easily desorbed by various solutions, which is important for the long-term sequestration of pollutants. nih.govresearchgate.net
Interactive Data Table: Adsorption of Praseodymium on Hydroxyapatite
| Parameter | Model/Value | Reference |
|---|---|---|
| Adsorption Kinetics Model | Pseudo-second-order | nih.govresearchgate.net |
| Adsorption Isotherm Model | Langmuir | nih.govresearchgate.net |
| Maximum Adsorption Capacity (q_m) | 39.16 ± 0.20 mg/g | nih.govresearchgate.net |
| Adsorption Enthalpy (ΔH°) | 31.65 kJ/mol | nih.govresearchgate.net |
Other materials have also been investigated for praseodymium sorption, such as algal beads and foams, where Praseodymium-142 could be similarly used to quantify sorption capacities and kinetics. nih.gov
Investigations in Chemical Reaction Mechanisms
Fundamental Studies in Nuclear Physics and Radiochemistry
Praseodymium-142 plays a role in fundamental research in nuclear physics and radiochemistry, particularly in the context of nuclear reactors and astrophysical phenomena.
Praseodymium-141 is a significant fission product in nuclear reactors, and its neutron capture product, Praseodymium-142, is therefore of interest in reactor physics. jkps.or.krtandfonline.com The neutron capture cross-section of Praseodymium-141, which leads to the formation of Praseodymium-142, is a crucial parameter for reactor safety assessments and for understanding the characteristics of high-burnup nuclear fuel. tandfonline.com
Measurements of the resonance integral for the ¹⁴¹Pr(n,γ)¹⁴²Pr reaction have been performed to validate and improve evaluated nuclear data libraries such as JENDL, ENDF/B, and JEF. jkps.or.kr These experiments often involve techniques like time-of-flight (TOF) measurements at linear accelerators. jkps.or.krtandfonline.com Discrepancies between experimental data and evaluated data highlight the need for continuous refinement of nuclear data. jkps.or.kr Accurate data on fission product yields and decay properties, including those related to the praseodymium isotope chain, are essential for calculating decay heat and the inventory of spent nuclear fuels. tandfonline.com
The formation of heavy elements in the universe is explained by various nucleosynthesis processes, primarily the slow (s-process) and rapid (r-process) neutron-capture processes. nasa.gov The abundances of elements and their isotopes observed in stars and meteorites provide crucial constraints for astrophysical models of these processes. nasa.govthomasrauscher.ch
While Praseodymium-142 itself is a short-lived isotope, the abundances of its neighboring stable isotopes, particularly Neodymium-142 (the decay product of Pr-142), are of great interest. arxiv.org The s-process is thought to be a major contributor to the production of Neodymium-142. arxiv.org However, discrepancies between the s-process model predictions and the observed solar abundance of ¹⁴²Nd have led to what has been termed a "crisis of the classical model". arxiv.org This suggests that other processes might contribute to its formation.
The r-process, occurring in explosive astrophysical events like neutron star mergers, is responsible for producing about half of the heavy elements beyond iron. caltech.eduarxiv.org Models of r-process nucleosynthesis rely on the nuclear properties of thousands of neutron-rich nuclei. ub.edu While Praseodymium-142 is on the neutron-deficient side relative to the main r-process path, understanding the nuclear systematics in this region, including neutron capture cross-sections and beta-decay rates, is important for refining the models. The potential contribution of an intermediate (i-process) has also been explored to explain certain isotopic abundances. aanda.org
Precision Measurements of Nuclear Parameters
Praseodymium-142 (¹⁴²Pr) is a synthetic radioisotope that serves as a subject for precision measurements in nuclear physics. These measurements are crucial for refining nuclear models and for the accurate quantification of its decay characteristics, which is important for its potential applications. ¹⁴²Pr primarily undergoes beta (β⁻) decay to Neodymium-142 (¹⁴²Nd) and, to a much lesser extent, electron capture (EC) to Cerium-142 (¹⁴²Ce). chemlin.orgkaeri.re.krwikipedia.org
Key nuclear parameters of ¹⁴²Pr that have been precisely measured include its half-life, decay energies, and the energies and intensities of its gamma (γ) emissions. The half-life is consistently reported to be approximately 19.12 to 19.14 hours. chemlin.orgwikipedia.orglnhb.fr The β⁻ decay is characterized by a high maximum energy, and it populates different energy levels in the daughter nucleus, ¹⁴²Nd. kaeri.re.kraps.org The main β⁻ transition goes to the ground state of ¹⁴²Nd, while a smaller fraction goes to an excited state, leading to the emission of a characteristic gamma ray. aps.orgaps.org
Coincidence spectroscopy techniques have been employed to study the decay scheme, confirming that the high-energy beta particles are associated with a direct transition to the ground state of ¹⁴²Nd. aps.org The gamma rays observed are a result of the de-excitation of the ¹⁴²Nd nucleus from an excited state populated by a lower-energy beta decay branch. aps.orgumich.edu These precise measurements are vital for applications where the radiation transport and energy deposition need to be accurately modeled.
Interactive Data Table: Nuclear Properties of Praseodymium-142
| Property | Value |
| Half-life (T½) | 19.12(4) hours chemlin.org |
| Decay Mode | β⁻ (99.98%), EC (0.02%) kaeri.re.krmit.edu |
| β⁻ Decay Energy (Qβ⁻) | 2.1625(14) MeV chemlin.org |
| Electron Capture Energy (QEC) | 0.746(3) MeV chemlin.org |
| Spin and Parity | 2⁻ chemlin.org |
| Magnetic Dipole Moment | +0.234(1) μN chemlin.org |
| Main Gamma Ray Energy | ~1576 keV aps.orgresearchgate.net |
Advanced Materials Research and Quantum Information Sciences
The unique nuclear and electronic properties of praseodymium, including its radioactive isotope ¹⁴²Pr, make it a candidate for investigation in advanced materials and quantum information sciences. Research in this area, while still emerging, explores how the specific characteristics of praseodymium isotopes can be harnessed for novel applications.
Praseodymium-142 as a Dopant in Optically Active Materials for Quantum Systems
Rare-earth ions, including praseodymium, are well-known for their sharp optical transitions, which are a consequence of the shielding of the 4f electronic shell by outer 5s and 5p orbitals. ethz.ch This property makes them highly suitable for applications in quantum information processing, where long coherence times and addressable quantum states are essential. ethz.chulisboa.pt Praseodymium-doped crystals, such as Praseodymium-doped Yttrium Orthosilicate (Pr:YSO), are leading candidates for quantum memory applications. ulisboa.ptresearchgate.net
While most research focuses on the stable isotope ¹⁴¹Pr, the principles extend to other isotopes. The introduction of a radioactive isotope like ¹⁴²Pr as a dopant would create localized, optically active centers with the added feature of radioactive decay. This could potentially be used to study the effects of in-situ radiation on the host material's properties or to create correlated single-photon sources. The decay of ¹⁴²Pr could act as a trigger or a time-stamp for quantum operations. Research has demonstrated the ability to spectrally select and manipulate single praseodymium ions in a crystal, a crucial step towards building quantum systems. ulisboa.pt The long spin coherence times and narrow optical transitions of praseodymium ions are key features being exploited. ulisboa.ptscispace.com
Spectroscopic Probes for Solid-State Environments
The sharp, well-defined spectral lines of praseodymium ions allow them to serve as sensitive probes of their local environment within a solid-state matrix. ethz.ch When a praseodymium ion is incorporated into a crystal, its energy levels are subtly shifted by the crystal's electric and magnetic fields. High-resolution laser spectroscopy can measure these shifts with great precision, providing detailed information about the structure and symmetry of the host material at the atomic scale. ethz.chulisboa.pt
Using a radioactive isotope like ¹⁴²Pr as a spectroscopic probe offers a unique advantage. The beta and gamma radiation emitted during its decay can be detected with high sensitivity, providing an additional channel of information. The decay process itself can be influenced by the solid-state environment, and measuring these changes could yield insights into the material's properties. Furthermore, the decay products (¹⁴²Nd) remain at the same lattice site, allowing for studies on the effects of elemental transmutation on the local electronic and crystalline structure.
Interactive Data Table: Spectroscopic Properties of Praseodymium Ions in YSO
| Parameter | Value / Observation | Reference |
| Host Material | Yttrium Orthosilicate (Y₂SiO₅) | ulisboa.pt |
| Key Transition | ³H₄ ↔ ¹D₂ | ethz.ch |
| Homogeneous Linewidth | Can be as narrow as a few kilohertz at cryogenic temperatures. | ethz.ch |
| Ground State Hyperfine Splittings | 10.19 MHz and 17.3 MHz (for ¹⁴¹Pr) | ulisboa.pt |
| Application | Optical quantum information processing, spectral hole burning. | ethz.ch |
Applications in High-Strength Alloys Research (focus on the Pr-142 component and its unique research contribution)
Praseodymium is a known alloying agent used to enhance the properties of various metals. rsc.org It is particularly noted for creating high-strength alloys with magnesium, which are used in applications like aircraft engines. rsc.orgexamples.comnih.gov The addition of praseodymium improves the high-temperature strength and corrosion resistance of these alloys. examples.com
The use of the radioactive isotope ¹⁴²Pr in this context is primarily as a radiotracer. By incorporating a small amount of ¹⁴²Pr into an alloy melt, researchers can track the distribution and diffusion of praseodymium within the alloy's microstructure as it solidifies and during subsequent heat treatment or mechanical stress. This is achieved by autoradiography or by measuring the radioactivity of different sections of the alloy. This technique provides invaluable data on phenomena such as segregation at grain boundaries and the formation of intermetallic phases, which are critical for understanding and optimizing the alloy's mechanical properties. The distinct radioactive signature of ¹⁴²Pr allows for its precise tracking without significantly altering the bulk chemical and physical properties of the alloy.
Theoretical Frameworks and Computational Modeling for Praseodymium 142
Nuclear Shell Model and Collective Model Calculations for Praseodymium-142
The collective model provides another layer of understanding by considering the nucleus as a whole, describing collective motions such as rotations and vibrations. For a nucleus like ¹⁴²Pr, which is near a magic number of neutrons (82), shell model characteristics are prominent. wikipedia.org However, collective effects can also influence its properties. Calculations combining both models are necessary for a comprehensive description of its energy levels and electromagnetic moments. The experimentally determined spin and parity of the ¹⁴²Pr ground state is 2⁻. chemlin.orgmit.edu
Reaction Cross-Section Prediction and Validation (e.g., TALYS-1.2, EMPIRE-2.19beta codes)
Predicting the production pathways and yields of ¹⁴²Pr requires sophisticated nuclear reaction codes like TALYS and EMPIRE. These codes simulate nuclear reactions by incorporating various nuclear models, including the optical model, pre-equilibrium emission models, and the Hauser-Feshbach statistical model. researchgate.netakjournals.com
TALYS-1.2 is a versatile code used to simulate nuclear reactions involving a range of projectiles and energies. researchgate.netakjournals.com It has been employed to calculate the excitation functions for various reactions that can produce ¹⁴²Pr, such as ¹⁴¹Pr(d,p)¹⁴²Pr. researchgate.net These calculations are crucial for optimizing production using cyclotrons. researchgate.net The code can also predict the production of isotopic impurities. researchgate.net
EMPIRE-2.19beta is another comprehensive nuclear reaction code used for theoretical calculations of reaction cross-sections. akjournals.com Studies have utilized EMPIRE to calculate the excitation functions for reactions like natLa(α,n)¹⁴²Pr and ¹⁴²Ce(p,n)¹⁴²Pr. researchgate.net The results from both TALYS and EMPIRE are often compared with experimental data from databases like EXFOR and evaluated data libraries such as TENDL to validate and refine the theoretical models. researchgate.netresearchgate.net For instance, comparisons have been made between experimental data and calculations from TALYS-1.2 and EMPIRE-2.19beta for the natPr(d,p)¹⁴²Pr reaction. researchgate.net
These computational tools are instrumental in exploring different production routes for ¹⁴²Pr, including neutron activation of ¹⁴¹Pr in a reactor via the ¹⁴¹Pr(n,γ)¹⁴²Pr reaction and charged-particle induced reactions in a cyclotron. researchgate.netakjournals.comtandfonline.com
Table 1: Comparison of Calculated and Experimental Production Routes for ¹⁴²Pr
| Reaction | Code Used for Calculation | Calculated Peak Cross-Section (approx.) | Experimental Data Availability |
|---|---|---|---|
| ¹⁴¹Pr(d,p)¹⁴²Pr | TALYS-1.2, EMPIRE-2.19beta | Available | Yes researchgate.net |
| natLa(α,n)¹⁴²Pr | TALYS-1.2, EMPIRE-2.19beta | Available | Yes researchgate.net |
| ¹⁴²Ce(p,n)¹⁴²Pr | TALYS-1.2, EMPIRE-2.19beta | Available | Yes researchgate.net |
Monte Carlo Simulations in Radiometric Characterization
Monte Carlo simulations are a cornerstone for the radiometric characterization of ¹⁴²Pr, particularly in the context of its application in brachytherapy. nih.govresearchgate.net Codes like MCNP (Monte Carlo N-Particle Transport Code) and FLUKA are widely used for these simulations. nih.govresearchgate.netresearchgate.net
These simulations model the transport of radiation (beta particles and gamma rays) from a ¹⁴²Pr source through various materials, including water phantoms that simulate human tissue. nih.govresearchgate.net This allows for the detailed calculation of dosimetric parameters, which are essential for treatment planning. Key parameters calculated include the dose rate distribution, radial dose function, and anisotropy function. nih.govresearchgate.netresearchgate.net
For example, studies have used MCNP5 to model a ¹⁴²Pr capillary tube-based radioactive implant and calculate its dose distribution in a water phantom. nih.gov Similarly, the FLUKA code has been used to simulate a ¹⁴²Pr glass seed to determine its dosimetric properties. researchgate.netresearchgate.net The results of these simulations are often validated by comparing them with experimental measurements, for instance, using GafChromic radiochromic film. nih.gov This validation ensures the accuracy of the computational models before any potential clinical application. nih.govresearchgate.net
Computational Chemistry Approaches for Praseodymium-142 Chemical Behavior
While the nuclear properties of ¹⁴²Pr are governed by nuclear physics, its chemical behavior is determined by its electron configuration, which is identical to that of the stable isotope ¹⁴¹Pr. wikipedia.orgvedantu.com Computational chemistry methods can be used to model the behavior of praseodymium compounds. The element praseodymium has the electron configuration [Xe] 4f³ 6s². vedantu.com
Computational chemistry can predict the structure, stability, and reactivity of various praseodymium compounds. For instance, it can be used to model the formation of praseodymium oxides, such as Pr₂O₃, which is a common form for preparing ¹⁴²Pr sources. wikipedia.org It can also be used to study the properties of complexes that might be used to carry ¹⁴²Pr for therapeutic purposes. researchgate.net Understanding the chemical interactions at a molecular level is crucial for developing stable and effective delivery systems for this radionuclide.
Challenges and Future Directions in Praseodymium 142 Research
Advancements in Production Efficiency and Purity
The primary method for producing ¹⁴²Pr is through the neutron irradiation of its stable, naturally occurring precursor, Praseodymium-141 (¹⁴¹Pr), in a nuclear reactor via the ¹⁴¹Pr(n,γ)¹⁴²Pr reaction. nih.govresearchgate.net While this method is established, enhancing its efficiency and the purity of the final product remains a key challenge.
Future research will likely focus on optimizing irradiation parameters, such as neutron flux and irradiation time, to maximize the yield of ¹⁴²Pr while minimizing the production of undesirable isotopic impurities. researchgate.net Another avenue of exploration is the use of alternative production routes, including cyclotron-based methods like ¹⁴²Ce(p,n)¹⁴²Pr and ¹³⁹La(α,n)¹⁴²Pr. lnhb.fr While potentially offering higher specific activity, these methods require further development to become economically and technically feasible on a larger scale.
A significant hurdle in production is the starting material. Praseodymium oxide (Pr₂O₃), a common target material, is not water-soluble, which complicates post-irradiation processing. researchgate.net Developing water-dispersible forms of praseodymium targets, such as PEGylated nanoparticles, could streamline the production of injectable radiopharmaceuticals. researchgate.netcapes.gov.br
Table 1: Production Routes for Praseodymium-142
| Production Reaction | Target Material | Projectile | Resulting Isotope |
| ¹⁴¹Pr(n,γ)¹⁴²Pr | Praseodymium-141 | Neutron | Praseodymium-142 |
| ¹⁴¹Pr(d,p)¹⁴²Pr | Praseodymium-141 | Deuteron | Praseodymium-142 |
| ¹⁴²Ce(p,n)¹⁴²Pr | Cerium-142 | Proton | Praseodymium-142 |
| ¹⁴²Ce(d,2n)¹⁴²Pr | Cerium-142 | Deuteron | Praseodymium-142 |
| ¹³⁹La(α,n)¹⁴²Pr | Lanthanum-139 | Alpha particle | Praseodymium-142 |
This table is based on data from the Joint Evaluated Fission and Fusion File (JEFF). lnhb.fr
Development of Novel Radiochemical Separation Methods
Achieving high radionuclidic purity is paramount, especially for medical applications. This necessitates effective separation of ¹⁴²Pr from the target material and any coproduced impurities. The chemical similarity of lanthanides makes their separation a considerable challenge. uvic.ca
Current research is exploring advanced separation techniques, such as extraction chromatography using specialized resins. nih.gov For instance, methods have been developed to separate praseodymium from cerium by exploiting the different oxidation states of cerium. nih.gov Future efforts will aim to refine these methods to improve separation efficiency and reduce processing time. The development of more selective and durable separation materials, potentially including novel membrane technologies, is a critical area of future research. oulu.fi
Enhancement of Detection Sensitivity and Accuracy
Accurate quantification and characterization of ¹⁴²Pr are essential for both research and potential clinical use. The primary decay of ¹⁴²Pr is through beta emission, but it also emits a high-energy gamma-ray at approximately 1576 keV, which is useful for detection and biodistribution studies. nih.govresearchgate.net
Challenges in detection lie in improving the sensitivity and accuracy of measurement techniques. While gamma spectrometry is a standard method, advancements in detector technology and data analysis are needed to lower detection limits and reduce uncertainties. researchgate.net For instance, the long fluorescence lifetimes of rare-earth ions can limit the signal from optical detection methods, requiring the use of extremely narrowband laser sources and highly efficient detectors. ethz.ch
Future research will likely involve the refinement of existing techniques like gamma spectrometry and the exploration of novel detection methods. researchgate.net This includes the development of more sophisticated detector systems and the use of Monte Carlo simulations to model detector response and improve the accuracy of activity measurements. researchgate.netresearchgate.net
Exploration of New Non-Medical Research Applications
While the primary focus of ¹⁴²Pr research has been on its medical applications, particularly in brachytherapy and unsealed source therapy, there is potential for its use in other scientific fields. nih.govresearchgate.net The unique properties of lanthanides make them valuable in various industrial and research settings. slideshare.netrsc.org
Future research could explore the use of ¹⁴²Pr as a tracer in environmental studies to understand the transport and fate of rare earth elements in ecosystems. cdnsciencepub.com Its radioactive properties could also be harnessed in materials science to study diffusion processes or in catalysis to investigate reaction mechanisms. The recent discovery of a new oxidation state for praseodymium opens up new possibilities for its redox chemistry, which could lead to novel applications. uiowa.edu
Table 2: Potential Non-Medical Research Applications of Praseodymium-142
| Research Area | Potential Application | Rationale |
| Environmental Science | Tracer for rare earth element transport | Understand the environmental fate of a technologically critical group of elements. cdnsciencepub.com |
| Materials Science | Study of diffusion and material properties | High-energy beta emission allows for sensitive detection of movement within a material matrix. |
| Catalysis | Mechanistic studies of catalytic reactions | Tracing the role of the praseodymium atom in catalytic cycles. |
| Nuclear Physics | Basic research on nuclear structure and decay | Further investigation of its decay scheme and nuclear properties. lnhb.frosti.gov |
Integration of Experimental and Theoretical Approaches
A synergistic approach that combines experimental work with theoretical modeling is crucial for advancing our understanding of ¹⁴²Pr. Theoretical calculations can predict nuclear properties, such as decay energies and emission probabilities, which can then be validated and refined through experimental measurements. lnhb.frmdpi.com
Challenges exist in the complexity of theoretical models, especially for multi-electron systems like lanthanides. ethz.chrsc.org Hartree-Fock methods and other computational techniques are used, but accurately modeling phenomena like spin-orbit coupling remains a significant undertaking. ethz.ch
Future directions will involve the development of more sophisticated theoretical models and computational methods. mdpi.comrsc.org For example, theoretical calculations of the bremsstrahlung parameters of ¹⁴²Pr in different human tissues can provide valuable dosimetric data for potential therapeutic applications. researchgate.net The integration of experimental data with these advanced models will lead to a more comprehensive understanding of the fundamental properties and behavior of ¹⁴²Pr. researchgate.net
Data Harmonization and International Collaborations
The global nature of scientific research necessitates the standardization of data and collaborative efforts. Data harmonization, the process of ensuring that data from different sources are comparable, is essential for pooling results from various studies and conducting robust analyses. oaepublish.comnih.gov
A significant challenge is the lack of universally adopted standards for collecting and reporting data on radioisotopes like ¹⁴²Pr. nih.gov This can hinder the ability to compare findings across different research groups and institutions.
Future efforts must focus on establishing international standards for ¹⁴²Pr research, covering production, measurement, and data reporting. criirad.orgnrc.gov Organizations like the International Atomic Energy Agency (IAEA) play a crucial role in developing and promoting these standards. criirad.orgiaea.orgcsfm.cz Fostering international collaborations will facilitate the sharing of expertise, resources, and data, ultimately accelerating progress in the field. nih.govpmarketresearch.com Such collaborations are key to overcoming the challenges and realizing the full potential of Praseodymium-142.
Q & A
Basic Research Questions
Q. What are the key nuclear properties of Praseodymium-142, and how are they experimentally determined?
- Methodological Answer : Praseodymium-142’s nuclear properties (e.g., half-life, decay mode) are characterized using isotope separation techniques, such as the NBS isotope separator, combined with gamma-ray spectroscopy. Depth profiling via stripping experiments (e.g., in iron foils) helps determine ion distribution and penetration dynamics . Quantitative analysis of isotopic purity is guided by standardized product analysis protocols, which include mass spectrometry and radiometric assays .
Q. How is Praseodymium-142 synthesized and purified for experimental use?
- Methodological Answer : Praseodymium-142 is typically produced via neutron irradiation of praseodymium-141 in nuclear reactors, followed by chemical separation using ion-exchange chromatography. Purification involves electrodeposition onto metallic substrates (e.g., iron foils) to achieve high isotopic purity (>99%). Analytical validation via beta-counting and gamma spectrometry ensures compliance with research-grade standards .
Q. What safety protocols govern the handling of Praseodymium-142 in laboratory settings?
- Methodological Answer : Regulatory guidelines (e.g., Wisconsin Statutes §35.93) limit possession to 100 microcuries (µCi) without special permits. Handling requires shielded containment (e.g., lead-lined gloves boxes), real-time radiation monitoring, and institutional review board (IRB) approval for biomedical applications. Waste disposal follows NRC protocols for intermediate-lived beta emitters .
Advanced Research Questions
Q. How does the implantation depth of Praseodymium-142 ions in metallic substrates influence nuclear orientation studies at cryogenic temperatures?
- Methodological Answer : Implantation depth is optimized using energy-degradation foils and measured via Rutherford Backscattering Spectrometry (RBS). Beam profiling (e.g., 70-kV ion distribution in iron foils) ensures uniform penetration. Nuclear orientation studies require substrates cooled to <1 K to minimize lattice vibrations, with data analyzed via angular correlation of gamma rays .
Q. What methodologies address discrepancies in dose calibration for Praseodymium-142-based brachytherapy in heterogeneous tissues?
- Methodological Answer : Monte Carlo simulations (e.g., MCNP or Geant4) model beta-particle penetration in tissue phantoms with varying density. Experimental validation uses radiochromic films and thermoluminescent dosimeters (TLDs) to map dose distributions. Clinical studies for hepatocellular carcinoma require microsphere embedding techniques to ensure localized radiation delivery .
Q. How can researchers reconcile contradictory data on Praseodymium-142’s beta-emission spectra across different experimental setups?
- Methodological Answer : Discrepancies arise from variations in detector calibration (e.g., NaI(Tl) vs. HPGe detectors) and self-absorption in sample matrices. Standardization involves using certified reference materials (e.g., NIST traceable sources) and applying correction algorithms for energy-dependent detector efficiency .
Q. What frameworks (e.g., PICO or FINER) guide hypothesis-driven experimental design for Praseodymium-142 applications?
- Methodological Answer : The PICO framework structures research questions by defining:
- P opulation: Target material (e.g., iron foils or tumor microenvironments).
- I ntervention: Praseodymium-142 implantation or irradiation.
- C omparison: Baseline isotopes (e.g., Thulium-170).
- O utcome: Depth profile accuracy or tumor regression rates.
The FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) ensure alignment with academic and ethical standards .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
